3-{2-oxo-2-[(1S*,5R*)-3-(2-pyrimidinyl)-3,6-diazabicyclo[3.2.2]non-6-yl]ethyl}-1,3-oxazolidin-2-one

• IUPAC Name: 3-[2-oxo-2-[(1S,5R)-3-pyrimidin-2-yl-3,6-diazabicyclo[3.2.2]nonan-6-yl]ethyl]-1,3-oxazolidin-2-one
• InChI: InChI=1S/C16H21N5O3/c22-14(11-19-6-7-24-16(19)23)21-9-12-2-3-13(21)10-20(8-12)15-17-4-1-5-18-15/h1,4-5,12-13H,2-3,6-11H2/t12-,13+/m0/s1
• InChI Key: BPGYVZRAWOQQCQ-QWHCGFSZSA-N
• Canonical SMILES: C1CC2CN(CC1CN2C(=O)CN3CCOC3=O)C4=NC=CC=N4
• Isomeric SMILES: C1C[C@@H]2CN(C[C@H]1CN2C(=O)CN3CCOC3=O)C4=NC=CC=N4
• Molecular Formula: C16H21N5O3
• Molecular Weight: 331.37 g/mol

Description

3-{2-oxo-2-[(1S*,5R*)-3-(2-pyrimidinyl)-3,6-diazabicyclo[3.2.2]non-6-yl]ethyl}-1,3-oxazolidin-2-one is a heterocyclic compound that has garnered interest due to its unique structural characteristics and potential applications in various fields of chemistry and pharmacology.

Synthesis Analysis

The synthesis of similar heterocyclic compounds involves complex organic reactions. For example, the synthesis of 2, 3-(ring fused)-5-(5-tetrazolyl)-4H-pyrimidin-4-one derivatives from ethyl 2-(2-tert-butyl-2H-tetrazol-5-yl)-3-(dimethylamino)acrylate (DMTE) involves reactions with amino-heterocycles and subsequent heating in concentrated sulfuric acid to afford the desired derivatives (Kanno et al., 1991).

Molecular Structure Analysis

The molecular structure of these compounds is typically characterized using techniques like X-ray diffraction. For instance, X-ray analysis has been employed to determine the Z form structure of DMTE, a key intermediate in the synthesis of related compounds (Kanno et al., 1991).

Chemical Reactions and Properties

These compounds can undergo various chemical reactions, including cyclocondensation and dehydration, to form structurally diverse derivatives. The reaction conditions, such as temperature and solvent, play a crucial role in determining the products and their isomeric forms (Adetchessi et al., 2005).

Physical Properties Analysis

The physical properties, such as crystalline forms and melting points, are studied using techniques like differential scanning calorimetry (DSC) and X-ray diffraction. These methods help in identifying different polymorphic forms of the compounds (Chaimbault et al., 2000).

Chemical Properties Analysis

The chemical properties of these compounds, such as reactivity, stability, and electron distribution, are explored through various analytical methods. Ab initio calculations, for example, are used to study the bond orders, charge distributions, and hybridization of orbitals in the molecules (Hirokami Si et al., 1997).